Cas no 2375249-30-0 ((1R)-1-(2,3-Difluorophenyl)-2,2-difluoroethanol)

• Product Name: (1R)-1-(2,3-Difluorophenyl)-2,2-difluoroethanol
• CAS No: 2375249-30-0
• MF: C₈H₆F₄O
• MW: 194.126256465912
• CID: 6174278
• PubChem ID: 145867177
• Update Time: 2025-11-03

(1R)-1-(2,3-Difluorophenyl)-2,2-difluoroethanol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,3-difluorophenyl)-2,2-difluoroethan-1-ol
• 2375249-30-0
• EN300-7435224
• (1R)-1-(2,3-Difluorophenyl)-2,2-difluoroethanol

• Inchi： 1S/C8H6F4O/c9-5-3-1-2-4(6(5)10)7(13)8(11)12/h1-3,7-8,13H/t7-/m1/s1
• InChI Key： JAZBMGZYNMOVSG-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1C=CC=C(C=1F)F)O)F

Computed Properties

• Exact Mass: 194.03547746g/mol
• Monoisotopic Mass: 194.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R)-1-(2,3-Difluorophenyl)-2,2-difluoroethanol

(1R)-1-(2,3-Difluorophenyl)-2,2-difluoroethanol (CAS No. 2375249-30-0)

The compound (1R)-1-(2,3-Difluorophenyl)-2,2-difluoroethanol, identified by the CAS registry number 2375249-30-0, is a fluorinated alcohol with a chiral center at the carbon atom bearing the hydroxyl group. This compound belongs to the class of organofluorine compounds, which have gained significant attention in recent years due to their unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The structure of this compound consists of a phenyl ring substituted with two fluorine atoms at the 2 and 3 positions, connected via a single bond to a chiral carbon atom that is further attached to a hydroxyl group and two fluorine atoms on the same carbon. This configuration gives rise to its IUPAC name: (1R)-1-(2,3-difluorophenyl)-2,2-difluoroethanol. The presence of multiple fluorine atoms in the molecule imparts unique electronic and steric properties, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of fluorinated alcohols like (1R)-1-(2,3-Difluorophenyl)-2,2-difluoroethanol in medicinal chemistry. Fluorine substitution is known to enhance the lipophilicity and bioavailability of drug candidates, which are critical factors in drug design. This compound has been explored as a potential intermediate in the synthesis of bioactive molecules, including antiviral agents and anticancer drugs.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic substitution reactions or hydroxylation processes involving appropriate fluorinated precursors. The stereochemistry at the chiral center is crucial for its biological activity; hence, asymmetric synthesis methods have been developed to ensure high enantiomeric excess during its preparation.

The physical properties of (1R)-1-(2,3-Difluorophenyl)-2,2-difluoroethanol include a melting point of approximately -65°C and a boiling point around 95°C under standard conditions. Its solubility in water is moderate due to the presence of both polar (hydroxyl) and non-polar (fluorinated phenyl) groups in its structure.

From an environmental perspective, fluorinated compounds like this one are generally considered stable under normal conditions; however, their persistence in the environment requires careful consideration during their use and disposal.

In conclusion, (1R)-1-(2,3-Difluorophenyl)-2,2-difluoroethanol (CAS No. 2375249-30-0) is an intriguing compound with promising applications across multiple disciplines. Its unique combination of fluorine atoms and chiral centers makes it an attractive candidate for further research and development in areas ranging from drug discovery to advanced materials.